Cas no 917871-34-2 (2H-Pyrrole, 5-(4-chlorophenyl)-3,4-dihydro-3-(4-methylphenyl)-)

2H-Pyrrole, 5-(4-chlorophenyl)-3,4-dihydro-3-(4-methylphenyl)- structure
917871-34-2 structure
Product Name:2H-Pyrrole, 5-(4-chlorophenyl)-3,4-dihydro-3-(4-methylphenyl)-
CAS No:917871-34-2
MF:C17H16ClN
MW:269.768643379211
CID:783683
PubChem ID:11989258
Update Time:2025-04-19

2H-Pyrrole, 5-(4-chlorophenyl)-3,4-dihydro-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrrole, 5-(4-chlorophenyl)-3,4-dihydro-3-(4-methylphenyl)-
    • 5-(4-chlorophenyl)-3-(4-methylphenyl)-3,4-dihydro-2H-pyrrole
    • DTXSID60475295
    • 917871-34-2
    • Inchi: 1S/C17H16ClN/c1-12-2-4-13(5-3-12)15-10-17(19-11-15)14-6-8-16(18)9-7-14/h2-9,15H,10-11H2,1H3
    • InChI Key: NJCRXMVPHNNTSM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1CC(C2C=CC(C)=CC=2)CN=1

Computed Properties

  • Exact Mass: 269.0971272g/mol
  • Monoisotopic Mass: 269.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12.4Ų
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